Methyl 4-amino-3-fluoro-2-((2-fluorophenyl)amino)-5-nitrobenzoate

• IUPAC Name: methyl 4-amino-3-fluoro-2-(2-fluoroanilino)-5-nitrobenzoate
• InChI: InChI=1S/C14H11F2N3O4/c1-23-14(20)7-6-10(19(21)22)12(17)11(16)13(7)18-9-5-3-2-4-8(9)15/h2-6,18H,17H2,1H3
• InChI Key: NOGALSZXSQWRDJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C(=C1NC2=CC=CC=C2F)F)N)[N+](=O)[O-]
• Molecular Formula: C14H11F2N3O4
• DSSTOX Substance ID: DTXSID801169134
• Molecular Weight: 323.25 g/mol
• CAS RN: 606143-94-6

Description

Molecular Structure Analysis

The molecular structure of “Methyl 4-amino-3-fluoro-2-((2-fluorophenyl)amino)-5-nitrobenzoate” is not available in the sources I searched.

Scientific Research Applications

Fluorinated Compounds in Drug Development

Fluorinated compounds, such as those containing fluoro functional groups like in the query, play a critical role in the development of pharmaceuticals. The introduction of fluorine atoms into organic compounds can significantly alter their biological activity, metabolic stability, and membrane permeability. For instance, 2-Fluoro-4-bromobiphenyl is a key intermediate for manufacturing flurbiprofen, a non-steroidal anti-inflammatory drug (Qiu et al., 2009). This illustrates the importance of fluorinated intermediates in synthesizing biologically active molecules.

Advanced Analytical Methods for Compound Characterization

The analysis and characterization of complex fluorinated compounds are crucial for understanding their properties and potential applications. Techniques such as LC-MS/MS have been employed to study the degradation processes of specific compounds, shedding light on their stability and degradation pathways, which is essential for their application in various fields, including pharmaceuticals (Barchańska et al., 2019).

Environmental and Health Impacts of Chemical Compounds

Research on the environmental and health impacts of chemical compounds, including those related to the chemical family of the queried compound, is vital. Studies on compounds such as parabens, which share some functional group similarities with the queried compound, highlight the need to understand the occurrence, fate, and behavior of chemicals in aquatic environments and their potential endocrine-disrupting effects (Haman et al., 2015).

Mechanism of Action

The mechanism of action of “Methyl 4-amino-3-fluoro-2-((2-fluorophenyl)amino)-5-nitrobenzoate” is not specified in the sources I searched.

Synthesis routes and methods I

Procedure details

4-Amino-2,3-difluoro-5-nitro-benzoic acid methyl ester 4 (1.50 g, 6.46 mmol) is suspended in xylenes (7.5 mL) and 2-fluoro-phenylamine (6.24 mL, 64.6 mmol) is added. The reaction mixture is stirred at 140° C. under N2. After stirring for 6 days, the reaction is complete. The reaction mixture is cooled to room temperature and diluted with methylene chloride and filtered through a silica gel plug eluting with methylene chloride (1L) to give an orange filtrate. The filtrate is concentrated to dryness and then triturated with diethyl ether to yield a bright yellow solid. The trituration is repeated. The yellow solid is collected to yield 1.08 g (52%) of the pure desired product. MS APCI (−) m/z 322 (M−1) detected.

Synthesis routes and methods II

Procedure details